molecular formula C57H104O5S B1236548 Trioleoylthioglycerol CAS No. 69222-83-9

Trioleoylthioglycerol

Cat. No.: B1236548
CAS No.: 69222-83-9
M. Wt: 901.5 g/mol
InChI Key: JKZXTYCCPMRKEF-BSCDBXJPSA-N
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Description

Trioleoylthioglycerol is a sulfur-containing triacylglycerol analog in which one oxygen atom in the glycerol backbone is replaced by sulfur, forming a thioglycerol core esterified with three oleic acid chains. For example, monothioglycerol (CAS 96-27-5), a simpler thioglycerol derivative, exhibits distinct solubility and stability compared to glycerol . This compound’s sulfur atom may influence its melting behavior, oxidative stability, and interaction with enzymes or surfactants, making it relevant to lipid biochemistry and industrial applications.

Properties

CAS No.

69222-83-9

Molecular Formula

C57H104O5S

Molecular Weight

901.5 g/mol

IUPAC Name

[2-[(E)-octadec-9-enoyl]oxy-3-[(Z)-octadec-9-enoyl]sulfanylpropyl] (E)-octadec-9-enoate

InChI

InChI=1S/C57H104O5S/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)53-63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h25-30,54H,4-24,31-53H2,1-3H3/b28-25+,29-26+,30-27-

InChI Key

JKZXTYCCPMRKEF-BSCDBXJPSA-N

SMILES

CCCCCCCCC=CCCCCCCCC(=O)OCC(CSC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC

Isomeric SMILES

CCCCCCCC/C=C/CCCCCCCC(=O)OCC(CSC(=O)CCCCCCC/C=C\CCCCCCCC)OC(=O)CCCCCCC/C=C/CCCCCCCC

Canonical SMILES

CCCCCCCCC=CCCCCCCCC(=O)OCC(CSC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC

Synonyms

ac-1,2-di-O-oleoyl-3-S-oleoyl-3-thioglycerol
trioleoylthioglycerol

Origin of Product

United States

Comparison with Similar Compounds

Tables

Table 1. Comparative Analysis of Key Parameters

Parameter This compound Triolein Monothioglycerol
Molecular Weight ~885 g/mol (est.) 885.43 g/mol 124.18 g/mol
Melting Point Est. -5–0°C 4–6°C 90–92°C
Oxidative Stability High (theoretical) Moderate Low (thiol oxidation)
Solubility in Water Low Insoluble Partially soluble

Table 2. Analytical Techniques Applied to Analogous Compounds

Technique Triolein Monothioglycerol
NMR Positional isomers Thiol proton detection
DSC Melting/crystallization Thermal decomposition
MS/MS Acyl chain profiling Sulfur-specific ions

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